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Compound of Interest

Compound Name: 3-Methyl-4-heptanol

Cat. No.: B155022

An In-depth Technical Guide on the Physical Properties of 3-Methyl-4-heptanol

For researchers, scientists, and drug development professionals, a precise understanding of
the physical properties of chemical compounds is fundamental. This guide provides a detailed
overview of the boiling point and density of 3-Methyl-4-heptanol, including established values
and the experimental protocols for their determination.

Physical Properties of 3-Methyl-4-heptanol

3-Methyl-4-heptanol is an organic alcohol with the molecular formula C8H180. Its physical
characteristics, particularly its boiling point and density, are crucial for its handling, purification,
and application in various chemical syntheses.

Quantitative Data Summary

The following table summarizes the reported physical properties of 3-Methyl-4-heptanol. It is
important to note that slight variations in these values can be found across different sources,
which may be attributed to different experimental conditions or the presence of isomers.
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Physical Property Value Conditions
Boiling Point 164.7 °C at 760 mmHg[1]
173-175 °C Not specified[2]

Density 0.833 g/cm? Not specified

Note: Data for the closely related isomer, 4-Methyl-3-heptanol, reports a boiling point of 98-99
°C at 75 mmHg and a density of 0.827 g/mL at 25 °C.[3]

Experimental Protocols

While the specific experimental records for the above-listed values for 3-Methyl-4-heptanol
are not publicly detailed, the following sections describe the standard and widely accepted
methodologies for determining the boiling point and density of a liquid organic compound.

Determination of Boiling Point: The Capillary Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for determining the boiling point of small quantities
of liquid is the capillary tube method.[4][5]

Apparatus:

Heating apparatus (e.g., oil bath or a MelTemp apparatus)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Sample of 3-Methyl-4-heptanol
Procedure:

e A small amount of 3-Methyl-4-heptanol is placed into the small test tube.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://wap.guidechem.com/dictionary/en/1838-73-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2362043.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3233827.htm
https://www.benchchem.com/product/b155022?utm_src=pdf-body
https://askfilo.com/user-question-answers-smart-solutions/experiment-determining-the-boiling-points-of-organic-3335333436313839
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/product/b155022?utm_src=pdf-body
https://www.benchchem.com/product/b155022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb
are at the same level.

e The entire assembly is then heated in an oil bath.
o As the temperature rises, air trapped in the capillary tube will slowly bubble out.

o When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will
emerge from the capillary tube.[5]

e The heat is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the liquid begins to enter the capillary tube.[5]

Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[6] For liquids like 3-Methyl-4-heptanol, several methods can be employed for
accurate density determination.

This is the most straightforward method, suitable for less precise measurements.
Apparatus:

e Graduated cylinder

» Electronic balance

Procedure:

e The mass of a clean, dry graduated cylinder is measured using an electronic balance.[7]

e A specific volume of 3-Methyl-4-heptanol is added to the graduated cylinder. The volume is
read from the bottom of the meniscus.[7]

e The combined mass of the graduated cylinder and the liquid is measured.[7]
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e The mass of the liquid is calculated by subtracting the mass of the empty cylinder.
e The density is then calculated by dividing the mass of the liquid by its volume.[6]

A pycnometer is a flask with a specific, accurately known volume, which allows for a more
precise determination of density.[8]

Apparatus:

e Pycnometer

» Electronic balance
e Thermometer

Procedure:

The mass of the clean, dry pycnometer is accurately determined.

e The pycnometer is filled with 3-Methyl-4-heptanol, and the stopper is inserted, ensuring any
excess liquid is expelled through the capillary in the stopper.

e The outside of the pycnometer is carefully dried, and its mass is measured.
e The temperature of the liquid is recorded.
e The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the logical flow of
the described methodologies.
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Boiling Point Determination Workflow

Prepare Sample and Apparatus

l

Place sample in test tube with inverted capillary

l

Attach to thermometer and place in heating bath

l

Heat the bath gradually

l

Observe for rapid stream of bubbles

l

Remove heat and allow to cool

l

Record temperature when liquid enters capillary

Result: Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Density Determination Workflow (Pycnometer Method)

Weigh clean, dry pycnometer (m1)

A
Fill pycnometer with 3-Methyl-4-heptanol

\ 4

Weigh filled pycnometer (m2)

N

Record temperature Calculate mass of liquid (m = m2 - m1) Record known volume of pycnometer (V)

Calculate Density (p = m/V)

Click to download full resolution via product page

Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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